Cas no 50766-86-4 (1-(3-nitrophenyl)butan-1-one)
1-(3-nitrophenyl)butan-1-one structure
Product Name:1-(3-nitrophenyl)butan-1-one
CAS No:50766-86-4
MF:C10H11NO3
MW:193.199242830276
CID:55865
PubChem ID:142747
Update Time:2025-04-18
1-(3-nitrophenyl)butan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Nitro-1-phenylbutan-1-one
- 1-(3-nitrophenyl)butan-1-one
- 3’-NITROBUTYROPHENONE
- <3-Nitro-phenyl>-propyl-keton
- 1-(3-nitrophenyl)-1-butanone
- 1-(3-Nitro-phenyl)-butan-1-on
- 1-(3-Nitro-phenyl)-butan-1-one
- 1-Butanone,1-(3-nitrophenyl)
- 3-Nitro-butyrophenon
- 3'-NITROBUTYROPHENONE
- 3'-nitropropiophenone
- m-Nitrobutyrophenone
- Propyl-(3-nitro-phenyl)-keton
- AC-20422
- 3-Nitrobutyrophenone
- FT-0656276
- 1-Butanone, 1-(3-nitrophenyl)-
- DTXSID90198804
- TQP1267
- EN300-06507
- Z56926545
- 50766-86-4
- HJLRYDBRORTQIU-UHFFFAOYSA-N
- NSC-210921
- NSC 210921
- CS-0220374
- NSC210921
- AKOS000164095
- SCHEMBL568615
- G35063
-
- MDL： MFCD00024523
- Inchi： 1S/C10H11NO3/c1-2-4-10(12)8-5-3-6-9(7-8)11(13)14/h3,5-7H,2,4H2,1H3
- InChI Key： HJLRYDBRORTQIU-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=C(C=1)[N+](=O)[O-])CCC
Computed Properties
- Exact Mass: 193.07400
- Monoisotopic Mass: 193.073893
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 62.9
Experimental Properties
- Density: 1.165
- Boiling Point: 271.6 °C at 760 mmHg
- Flash Point: 271.6 °C at 760 mmHg
- Refractive Index: 1.54
- PSA: 62.89000
- LogP: 3.10080
1-(3-nitrophenyl)butan-1-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(3-nitrophenyl)butan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N498100-50mg |
1-(3-nitrophenyl)butan-1-one |
50766-86-4 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N498100-100mg |
1-(3-nitrophenyl)butan-1-one |
50766-86-4 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | N498100-500mg |
1-(3-nitrophenyl)butan-1-one |
50766-86-4 | 500mg |
$ 320.00 | 2022-06-03 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N170661-1g |
3'-NITROBUTYROPHENONE |
50766-86-4 | 1g |
￥1,191.00 | 2021-05-24 | ||
| Enamine | EN300-06507-0.05g |
1-(3-nitrophenyl)butan-1-one |
50766-86-4 | 95.0% | 0.05g |
$42.0 | 2025-03-21 | |
| Enamine | EN300-06507-0.1g |
1-(3-nitrophenyl)butan-1-one |
50766-86-4 | 95.0% | 0.1g |
$66.0 | 2025-03-21 | |
| Enamine | EN300-06507-0.25g |
1-(3-nitrophenyl)butan-1-one |
50766-86-4 | 95.0% | 0.25g |
$92.0 | 2025-03-21 | |
| Enamine | EN300-06507-0.5g |
1-(3-nitrophenyl)butan-1-one |
50766-86-4 | 95.0% | 0.5g |
$175.0 | 2025-03-21 | |
| Enamine | EN300-06507-1.0g |
1-(3-nitrophenyl)butan-1-one |
50766-86-4 | 95.0% | 1.0g |
$256.0 | 2025-03-21 | |
| Enamine | EN300-06507-2.5g |
1-(3-nitrophenyl)butan-1-one |
50766-86-4 | 95.0% | 2.5g |
$503.0 | 2025-03-21 |
1-(3-nitrophenyl)butan-1-one Related Literature
-
1. 755. Bisquaternary ammonium salts. Part IV. 3-Alkylbenzene-1,ω-bistrimethylammonium saltsJ. N. Ashley,S. S. Berg J. Chem. Soc. 1959 3725
-
2. 421. The preparation of some m- and p-alkylanilinesR. Long,K. Schofield J. Chem. Soc. 1953 2066
-
N. Levy,J. D. Rose Q. Rev. Chem. Soc. 1947 1 358
-
4. NotesG. R. Clemo,A. F. Daglish,J. R. Keneford,J. C. E. Simpson,D. H. Hey,D. S. Morris,A. F. Childs,L. J. Goldswokthy,G. F. Harding,S. G. P. Plant,G. A. Weeks,R. F. Batt,D. Woodcock J. Chem. Soc. 1948 2318
50766-86-4 (1-(3-nitrophenyl)butan-1-one) Related Products
- 80460-02-2(3-Nitrovalerophenone)
- 50671-18-6(4-Methyl-3-nitrolaurophenone)
- 899822-97-0(3-Nitro-1-(4-octylphenyl)-1-propanone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
